Cas no 108-33-8 (5-methyl-1,3,4-thiadiazol-2-amine)

5-methyl-1,3,4-thiadiazol-2-amine structure

108-33-8 structure

Product Name:5-methyl-1,3,4-thiadiazol-2-amine

CAS No:108-33-8

MF:C₃H₅N₃S

MW:115.156898260117

MDL:MFCD00003110

CID:35488

PubChem ID:66949

Update Time:2025-04-18

5-methyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-1,3,4-thiadiazol-2-amine
- 5-Methyl-1,3,4-thiadiazol-2-ylamine
- 2-Amino-5-methyl-1,3,4-thiadiazole
- 2-Amino-5-methyl-1.3.4-thiadiazole
- usafcy-3
- TOSLAB 27625
- VITAS-BB TBB000116
- TIMTEC-BB SBB000045
- 2-AMINO-5-METHYLTHIADIAZOLE
- 4-thiadiazol-2-amine,5-methyl-3
- 4-thiadiazole,2-amino-5-methyl-3
- 2-AMINO-5-METHYL-1,3,4-THIADIZOLE
- AKOS BBS-00007966
- USAF CY-3
- MATD
- 1,3,4-Thiadiazol-2-amine, 5-methyl-
- 5-Methyl-[1,3,4]thiadiazol-2-ylamine
- 1,3,4-Thiadiazole, 2-amino-5-methyl-
- 5-Methyl-1,3,4-thiadiazole-2-amine
- 1,4-Thiadiazol-2-amine, 5-methyl-
- 2-Methyl-5-amino-1,3,4-thiadiazole
- HMPUHXCGUHDVBI-UHFFFAOYSA-N
- Amino-5-methyl-1,3,4-thiadiazole
- 5-Amino-2-methyl
- 5-Amino-2-methyl-1,3,4-thiadiazole
- 2-Amino-5-meth
- CHEMBL1288960
- SCHEMBL282505
- SCHEMBL21228555
- NSC-137228
- MFCD00003110
- EN300-17271
- AMY3777
- AI3-61163
- amino-5-methyl 1,3,4-thiadiazole
- BB 0217150
- NCGC00246452-01
- NSC-526661
- A0874
- FT-0620585
- AKOS000100063
- SMR000427775
- NC799929EM
- 2-Amino-5-methyl-1,3,4-thiadiazole, 97%
- UNII-NC799929EM
- InChI=1/C3H5N3S/c1-2-5-6-3(4)7-2/h1H3,(H2,4,6)
- HMS2787M24
- 2-amino-5- methyl-1,3,4-thiadiazole
- 108-33-8
- NSC 137228
- MLS001049227
- NSC137228
- 5-methyl-2-amino-1,3,4 -thiadiazole
- Z56900928
- NSC526661
- HMPUHXCGUHDVBI-UHFFFAOYSA-
- 5-methyl-2-amino-1,3,4-thiadiazole
- CS-0076370
- W-108723
- F1423-2916
- SY004265
- 5-methyl-2 -amino-1,3,4-thiadiazole
- EINECS 203-573-7
- DTXSID70148347
- CHEBI:194873
- 2-Amino-5-methyl-1,4-thiadiazole
- WLN: T5NN DSJ C1 E1
- BDBM50331847
- PS-4597
- NS00005577
- F13849
- 1,4-Thiadiazole, 2-amino-5-methyl-
- DB-020477
- STK016821
- DTXCID3070838
- 1,3,4-Thiadiazol-2-amine, 5-methyl-(9CI)
- 203-573-7
- 5-methyl-1,3,4-thiadiazol-2-amine
- MDL： MFCD00003110
- Inchi： 1S/C3H5N3S/c1-2-5-6-3(4)7-2/h1H3,(H2,4,6)
- InChI Key： HMPUHXCGUHDVBI-UHFFFAOYSA-N
- SMILES： S1C(N)=NN=C1C

Computed Properties

Exact Mass: 115.02000
Monoisotopic Mass: 115.02
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 67.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 0.4
Topological Polar Surface Area: 80

Experimental Properties

Color/Form: Not determined
Density: 1.287 (estimate)
Melting Point: 223-228 °C
Boiling Point: 261.2 °C at 760 mmHg
Flash Point: 111.8℃
Refractive Index: 1.5800 (estimate)
PSA: 80.04000
LogP: 1.00990
FEMA: 3103
Solubility: Not determined

5-methyl-1,3,4-thiadiazol-2-amine Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S24/25-S37/39-S26
RTECS：XI3500000
Hazardous Material Identification：
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD2099)
Risk Phrases：R36/37/38
Safety Term：S24/25

5-methyl-1,3,4-thiadiazol-2-amine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methyl-1,3,4-thiadiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	686166-5G	5-methyl-1,3,4-thiadiazol-2-amine	108-33-8		5g	¥491.92	2023-11-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-RI701-5g	5-methyl-1,3,4-thiadiazol-2-amine	108-33-8	97%	5g	184CNY	2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-RI701-1g	5-methyl-1,3,4-thiadiazol-2-amine	108-33-8	97%	1g	63CNY	2021-05-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A0874-25G	2-Amino-5-methyl-1,3,4-thiadiazole	108-33-8	>98.0%(T)	25g	¥840.00	2024-04-18
Chemenu	CM243684-1000g	5-Methyl-1,3,4-thiadiazol-2-amine	108-33-8	98%	1000g	$331	2021-08-04
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY004265-5g	2-Amino-5-methyl-1,3,4-thiadiazole	108-33-8	≥97%	5g	¥28.00	2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY004265-10g	2-Amino-5-methyl-1,3,4-thiadiazole	108-33-8	≥97%	10g	¥41.00	2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY004265-25g	2-Amino-5-methyl-1,3,4-thiadiazole	108-33-8	≥97%	25g	¥93.00	2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY004265-100g	2-Amino-5-methyl-1,3,4-thiadiazole	108-33-8	≥97%	100g	¥342.00	2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY004265-500g	2-Amino-5-methyl-1,3,4-thiadiazole	108-33-8	≥97%	500g	¥1352.00	2024-07-09

5-methyl-1,3,4-thiadiazol-2-amine Suppliers

Amadis Chemical Company Limited

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(CAS:108-33-8)5-methyl-1,3,4-thiadiazol-2-amine

Order Number:A2119

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:11

Price ($):242.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

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(CAS:108-33-8)2-Amino-5-methyl-1,3,4-thiadiazole

Order Number:LE5497

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:47

Price ($):discuss personally

Email:18501500038@163.com

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2. Azo dyes containing 1,3,4-thiadiazole fragment: synthesis and properties

Galina Selivanova,Alexandrina Skolyapova,Jiaying Wang,Elena Karpova,Inna Shundrina,Irina Bagryanskaya,Evgeny Amosov New J. Chem. 2022 46 1929
3. Voltammetric behaviour of 2-amino-5-methyl-1,3,4-thiadiazole at a pyrolytic graphite electrode

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5. 302. Preparation and hydrolysis of some derivatives of 1 : 3 : 4-thiadiazole

V. Petrow,O. Stephenson,A. J. Thomas,A. M. Wild J. Chem. Soc. 1958 1508

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108-33-8 (5-methyl-1,3,4-thiadiazol-2-amine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:108-33-8)5-methyl-1,3,4-thiadiazol-2-amine

Purity:99%

Quantity:500g

Price ($):242.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:108-33-8)2-Amino-5-methyl-1,3,4-thiadiazole

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Cas no 108-33-8 (5-methyl-1,3,4-thiadiazol-2-amine)

5-methyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-methyl-1,3,4-thiadiazol-2-amine Security Information

5-methyl-1,3,4-thiadiazol-2-amine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-methyl-1,3,4-thiadiazol-2-amine Pricemore >>

5-methyl-1,3,4-thiadiazol-2-amine Suppliers

5-methyl-1,3,4-thiadiazol-2-amine Related Literature

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108-33-8 (5-methyl-1,3,4-thiadiazol-2-amine) Related Products